(+-)-1-Benzoyl-2-(1-methylbutoxy)-2-pyrrolidinone

• CAS No.: 136410-19-0
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: 1-benzoyl-5-pentan-2-yloxypyrrolidin-2-one
• InChI: InChI=1S/C16H21NO3/c1-3-7-12(2)20-15-11-10-14(18)17(15)16(19)13-8-5-4-6-9-13/h4-6,8-9,12,15H,3,7,10-11H2,1-2H3
• InChI Key: DMNANXGXENPULZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)OC1CCC(=O)N1C(=O)C2=CC=CC=C2

Description

(+-)-1-Benzoyl-2-(1-methylbutoxy)-2-pyrrolidinone is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.4 cm3 of a 1.5M solution of butyllithium in hexane is added at -70° C. to a solution of 3.2 g of 5-(2-pentyloxy) pyrrolidin-2-one in 130 cm3 of tetrahydrofuran. The mixture is maintained at this temperature for 20 minutes, then a solution of 2.62 g of benzoyl chloride in 20 cm3 of tetrahydrofuran is added. The solution is returned to ambient temperature, concentrated and chromatographed on silica (eluent: hexane-ethyl acetate 7-3). 3.35 g of expected product is obtained.